Cas no 675138-83-7 (Methyl 4-amino-3-(propylamino)benzoate)

• Product Name: Methyl 4-amino-3-(propylamino)benzoate
• CAS No: 675138-83-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 1023145
• PubChem ID: 23155569
• Update Time: 2025-09-27

Methyl 4-amino-3-(propylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(propylamino)-, methyl ester (9CI)
• methyl 4-amino-3-propylamino-benzoate
• 675138-83-7
• Methyl4-amino-3-(propylamino)benzoate
• Benzoic acid,4-amino-3-(propylamino)-,methyl ester(9ci)
• 4-amino-3-propylaminobenzoic Acid Methyl Ester
• AFCULDLVWJNWLE-UHFFFAOYSA-N
• SB78595
• SCHEMBL1205232
• BS-29423
• Methyl 4-amino-3-(propylamino)benzoate
• DB-417305

• Inchi： 1S/C11H16N2O2/c1-3-6-13-10-7-8(11(14)15-2)4-5-9(10)12/h4-5,7,13H,3,6,12H2,1-2H3
• InChI Key： AFCULDLVWJNWLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)NCCC)N)=O

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 2

Experimental Properties

• PSA: 64.35000
• LogP: 2.53150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters